4-(2,4-Difluorophenoxy)-3-iodobenzenesulfonamide

• Molecular Formula: C12H8F2INO3S
• Molecular Weight: 411.16 g/mol
• IUPAC Name: 4-(2,4-difluorophenoxy)-3-iodobenzenesulfonamide
• InChI: InChI=1S/C12H8F2INO3S/c13-7-1-3-11(9(14)5-7)19-12-4-2-8(6-10(12)15)20(16,17)18/h1-6H,(H2,16,17,18)
• InChI Key: PXKOFSLSQKRAET-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)OC2=C(C=C(C=C2)S(=O)(=O)N)I

Description

4-(2,4-Difluorophenoxy)-3-iodobenzenesulfonamide is a useful research compound. Its molecular formula is C12H8F2INO3S and its molecular weight is 411.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the product from Example 51B (2.8 g, 9.32 mmol) in dioxane (20.0 mL) at 0° C. was treated with concentrated hydrogen chloride (40 mL, 9.32 mmol), stirred for 15 minutes and treated with a solution of sodium nitrite (0.772 g, 11.19 mmol) in water (10 mL). The mixture was stirred for 1 hour at 0° C., treated with a solution of potassium iodide (3.10 g, 18.65 mmol) in water (10 mL) and stirred for 1 hour at ambient temperature. The mixture was partitioned between ethyl acetate and water. The organic layer was washed with saturated sodium thiosulfate, water, saturated aqueous sodium chloride, dried (MgSO4), filtered, and concentrated. Purification by chromatography (silica gel, 0-60% ethyl acetate in hexane) afforded the title compound (2.24 g, 58%).